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Compound of Interest

Compound Name: N-Hexyl-2-iodoacetamide

Cat. No.: B15489528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological applications of N-Hexyl-2-iodoacetamide. Due to the limited availability of

experimental data for this specific compound, this guide incorporates information from closely

related N-alkyl-2-iodoacetamides and the parent compound, 2-iodoacetamide, to provide a

thorough and practical resource.

Core Chemical Properties
N-Hexyl-2-iodoacetamide belongs to the family of haloacetamides and is characterized by a

hexyl group attached to the nitrogen of an iodoacetamide molecule. While specific

experimental data for N-Hexyl-2-iodoacetamide is scarce, its properties can be estimated

based on related compounds.

Table 1: Estimated and Comparative Physicochemical Properties
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Property
N-Hexyl-2-
iodoacetamide
(Estimated)

2-
Iodoacetamide
[1][2]

N-Hex-5-ynyl-
2-iodo-
acetamide
(Computed)[3]

N-
Hexylacetamid
e[4][5]

Molecular

Formula
C₈H₁₆INO C₂H₄INO C₈H₁₂INO C₈H₁₇NO

Molecular Weight 269.12 g/mol 184.96 g/mol 265.09 g/mol 143.23 g/mol

Melting Point Not available 92-95 °C Not available Not available

Boiling Point Not available Not available Not available Not available

Solubility

Expected to have

low water

solubility, soluble

in organic

solvents like

DMSO and

ethanol.

Soluble in water,

dimethyl

formamide and

ethanol. Slightly

soluble in

methanol.

Not available Not available

Appearance

Expected to be a

solid, potentially

white to off-white

crystals.

White to yellow

solid.
Not available Not available

CAS Number Not found 144-48-9 930800-38-7 7501-79-3

Synthesis and Experimental Protocols
A general and robust method for the synthesis of N-alkyl-2-iodoacetamides involves the

acylation of the corresponding amine with an iodoacetylating agent.

Proposed Synthesis of N-Hexyl-2-iodoacetamide
This protocol is adapted from the synthesis of other N-alkyl-iodoacetamides.[6]

Reaction Scheme:
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Hexylamine + Iodoacetyl Chloride Et3N, CH2Cl2, 0 °C to RT N-Hexyl-2-iodoacetamide + Et3N·HCl

Click to download full resolution via product page

Caption: Proposed reaction scheme for the synthesis of N-Hexyl-2-iodoacetamide.

Materials:

Hexylamine

Iodoacetyl chloride or Iodoacetic anhydride

Triethylamine (Et₃N) or other non-nucleophilic base

Anhydrous dichloromethane (CH₂Cl₂) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography

Procedure:

Dissolve hexylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane under

an inert atmosphere (e.g., nitrogen or argon) and cool the mixture to 0 °C in an ice bath.

Slowly add a solution of iodoacetyl chloride (1.1 eq) in anhydrous dichloromethane to the

stirred amine solution.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).
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Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous

NaHCO₃ solution and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexanes to afford pure N-Hexyl-2-iodoacetamide.

Characterization:

The final product should be characterized by:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure

and purity.

Mass Spectrometry (MS): To determine the molecular weight.

Infrared (IR) Spectroscopy: To identify functional groups.

Biological Activity and Mechanism of Action
The primary biological activity of N-Hexyl-2-iodoacetamide, like other iodoacetamide

derivatives, is its function as an alkylating agent, with a high specificity for cysteine residues in

proteins.[7][8]

Mechanism of Cysteine Alkylation
Iodoacetamides are irreversible inhibitors of enzymes that rely on a catalytic cysteine in their

active site. The reaction proceeds via a nucleophilic substitution (Sₙ2) mechanism where the

nucleophilic thiol group of the cysteine residue attacks the electrophilic carbon atom bearing

the iodine. This forms a stable thioether bond, effectively and irreversibly inactivating the

protein.
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Cysteine Residue (Protein-SH)

N-Hexyl-2-iodoacetamide
Transition State

Nucleophilic Attack
Alkylated Cysteine Residue (Stable Thioether)

Iodide Ion (I⁻)

Irreversible Bond Formation

Click to download full resolution via product page

Caption: Mechanism of irreversible cysteine alkylation by N-Hexyl-2-iodoacetamide.

This cysteine-modifying activity makes N-Hexyl-2-iodoacetamide a valuable tool in proteomics

for:

Preventing Disulfide Bond Formation: By capping free cysteine residues, it ensures that

proteins remain in their reduced state, which is often necessary for enzymatic digestion and

subsequent mass spectrometry analysis.

Inhibiting Cysteine Proteases and Deubiquitinases (DUBs): It can be used to study the

function of these enzymes by irreversibly blocking their activity.[7]

Quantitative Proteomics: Isotopically labeled N-alkyl-iodoacetamides can be used for relative

protein quantitation.[6]

Potential Downstream Cellular Effects
The non-specific alkylation of cysteine residues can have broad cellular consequences, as

cysteine is a key amino acid in many proteins involved in critical signaling pathways.
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Caption: Potential downstream cellular effects of protein cysteine alkylation.

Safety and Handling
While a specific Safety Data Sheet (SDS) for N-Hexyl-2-iodoacetamide is not available, the

safety precautions for 2-iodoacetamide should be strictly followed, with the understanding that

the N-hexyl derivative may have different toxicological properties.

Hazard Summary for 2-Iodoacetamide:

Toxicity: Toxic if swallowed.[9][10][11][12]

Skin and Eye Contact: Causes skin irritation and serious eye irritation/damage.[9][10][11]

May cause an allergic skin reaction.[9][10]
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Inhalation: May cause respiratory irritation and allergy or asthma symptoms.[9][10]

Sensitization: May cause skin and respiratory sensitization.[9][10]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[9][10]

Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[9]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling.[9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. It is

sensitive to light and moisture.

First Aid Measures (based on 2-Iodoacetamide):

If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce

vomiting.[10]

If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical

advice.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[9]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and get immediate medical attention.[10]

Conclusion
N-Hexyl-2-iodoacetamide is a potentially valuable research tool, particularly in the field of

proteomics, due to its ability to selectively and irreversibly alkylate cysteine residues. While

specific experimental data for this compound is limited, its properties and reactivity can be

reasonably inferred from related N-alkyl-iodoacetamides and the parent compound, 2-

iodoacetamide. Researchers should exercise caution and adhere to strict safety protocols
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when handling this and related compounds. Further studies are warranted to fully characterize

the physicochemical properties and biological activity of N-Hexyl-2-iodoacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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